Cas no 921806-20-4 (3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide)

• Product name: 3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 921806-20-4
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 6477221

3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide
• Benzenesulfonamide, 3,4-dimethoxy-N-[2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)ethyl]-

• Inchi： 1S/C20H21N3O5S/c1-27-18-10-8-16(14-19(18)28-2)29(25,26)21-12-13-23-20(24)11-9-17(22-23)15-6-4-3-5-7-15/h3-11,14,21H,12-13H2,1-2H3
• InChI Key： JNRHLHJBKPSAGG-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=CC=C3)C=CC2=O)(=O)=O)=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 595.7±60.0 °C(Predicted)
• pka: 10.81±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide

Comprehensive Overview of 3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 921806-20-4)

The compound 3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 921806-20-4) is a sulfonamide derivative with a unique structural framework, combining a dimethoxybenzene moiety with a phenyl-substituted dihydropyridazine ring. This molecular architecture has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonamide and dihydropyridazine functional groups suggests possible interactions with biological targets, making it a subject of ongoing studies in medicinal chemistry.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their diverse pharmacological properties. Researchers are particularly intrigued by the 3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide due to its structural similarity to known enzyme inhibitors and receptor modulators. The compound's CAS No. 921806-20-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Its potential role in addressing unmet medical needs, such as inflammation or metabolic disorders, aligns with current trends in precision medicine and targeted therapy.

The synthesis of 3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming its molecular structure. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound efficiently. Its stability under various conditions makes it a viable candidate for further formulation studies.

From a commercial perspective, CAS No. 921806-20-4 is often listed in catalogs of specialty chemicals, catering to pharmaceutical and biotech industries. The compound's long-tail keyword variations, such as "3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide supplier" or "921806-20-4 synthesis protocol," are commonly queried in search engines, indicating robust market interest. Regulatory compliance and quality control are paramount for manufacturers, ensuring adherence to international standards like GMP and ISO.

In conclusion, 3,4-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide represents a promising area of research with broad applicability. Its unique chemical properties and potential therapeutic benefits underscore its importance in modern science. As investigations continue, this compound may pave the way for innovative solutions in healthcare and beyond.